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Compound of Interest

1-Aminocyclohexanecarboxylic
Compound Name: d
aci

Cat. No.: B555797

Essential Safety and Handling Guide for 1-
Aminocyclohexanecarboxylic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Aminocyclohexanecarboxylic acid in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize exposure risks.

Hazard Identification and Safety Data

1-Aminocyclohexanecarboxylic acid is a compound that requires careful handling due to its
potential health effects. According to the Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals, it is known to cause skin and eye irritation.[1][2][3][4] In some
cases, it has been associated with serious eye damage.[1][2]

Quantitative Data Summary
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Parameter Value Source

Skin Irritation (Category 2)[1]

] PubChem, ChemicalBook,
o [3][4], Serious Eye Damage / ) S
GHS Hazard Classifications o Fisher Scientific, PhytoTech
Eye Irritation (Category 1/2)[1]

Labs

[21[3]
Permissible Exposure Limit .

Not Established OSHA, NIOSH
(PEL) - OSHA
Recommended Exposure Limit ]

Not Established OSHA, NIOSH
(REL) - NIOSH

Not Tested for this specific

chemical. Select gloves based
Glove Breakthrough Time on manufacturer's chemical All Safety Products

resistance data for similar

compounds.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling 1-Aminocyclohexanecarboxylic acid to
prevent skin and eye contact, and inhalation of dust particles.
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PPE Category Specific Recommendations

Chemical safety goggles that meet European
Eye Protection Standard EN166 are required.[3] A readily

accessible eyewash station is mandatory.

Wear chemical-impermeable gloves.[2] Since
specific breakthrough times for 1-
Aminocyclohexanecarboxylic acid are not

Hand Protection available, it is crucial to consult the glove
manufacturer's chemical resistance data. Nitrile
or neoprene gloves are generally recommended

for handling powdered chemicals.

For operations that may generate dust, a
Respiratory Protection NIOSH-approved N95 respirator or equivalent is

recommended.[5]

) ] A laboratory coat should be worn. Ensure that
Skin and Body Protection o
skin is not exposed.

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 1-Aminocyclohexanecarboxylic acid from receipt
to use.

» Receiving and Inspection:

o Upon receipt, inspect the container for any damage or leaks.

o Verify that the label is intact and legible.

o Store in a cool, dry, and well-ventilated area away from incompatible materials.[4]
e Preparation and Weighing:

o Conduct all handling of the solid material within a certified chemical fume hood to minimize

inhalation exposure.
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o Before handling, ensure all required PPE is correctly worn.
o Use a dedicated, clean weighing vessel and tools.

o Handle the powder carefully to avoid generating dust.

o Dissolution and Use in Experiments:
o If dissolving the compound, add the solid to the solvent slowly to avoid splashing.
o If the process is exothermic, use a cooling bath to control the temperature.
o Keep the container closed when not in use.

e Post-Handling:

o Thoroughly clean the work area with an appropriate solvent and decontaminate all
surfaces.

o Wash hands and any exposed skin thoroughly with soap and water after handling.[3]

Disposal Plan

Proper disposal of 1-Aminocyclohexanecarboxylic acid and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing 1-Aminocyclohexanecarboxylic acid in a designated,
properly labeled, and sealed waste container.

o Do not mix with other waste streams unless compatible.
» Container Decontamination:
o Triple-rinse empty containers with a suitable solvent.[6]

o The rinsate should be collected and disposed of as chemical waste.[6]
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o After decontamination, deface the label on the empty container before disposal in
accordance with institutional guidelines.[6]

o Waste Disposal:
o Dispose of the chemical waste through an approved hazardous waste disposal service.[3]
o Follow all local, state, and federal regulations for chemical waste disposal.[4]

o For spills, collect the material using an absorbent pad and dispose of it as hazardous
waste.

Workflow and Safety Logic

The following diagram illustrates the key decision points and procedural flow for safely handling
1-Aminocyclohexanecarboxylic acid.
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Safe Handling Workflow for 1-Aminocyclohexanecarboxylic Acid
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Caption: Workflow for handling 1-Aminocyclohexanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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